Cas no 2172560-14-2 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid
• CAS No: 2172560-14-2
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 6022110
• PubChem ID: 165778955
• Update Time: 2025-06-10

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-oxopiperazin-1-yl}acetic acid
• 2172560-14-2
• EN300-1550359

• Inchi： 1S/C25H23N3O6/c29-22(27-12-13-28(15-24(31)32)23(30)14-27)10-5-11-26-25(33)34-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21H,11-16H2,(H,26,33)(H,31,32)
• InChI Key： KRAFGZSLGYMXQT-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N1CC(N(CC(=O)O)CC1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid

Recent Advances in the Study of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid (CAS: 2172560-14-2)

The compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid (CAS: 2172560-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperazine core, has shown promise in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the synthesis of complex peptides and its potential as a scaffold for novel therapeutic agents.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into this molecule allows for efficient deprotection and subsequent peptide chain elongation. Recent advancements have demonstrated that 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid can be employed to introduce piperazine-based modifications into peptides, enhancing their stability and bioavailability. This has opened new avenues for the design of peptide-based therapeutics with improved pharmacokinetic properties.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a scaffold for small-molecule drug discovery. The piperazine moiety is a common feature in many pharmacologically active compounds, and its presence in this molecule provides a platform for the development of novel inhibitors and modulators of biological targets. Recent studies have explored its use in the design of inhibitors targeting enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and infectious diseases.

Another notable area of research is the compound's role in the development of prodrugs. The Fmoc group can be selectively removed under mild conditions, making it an attractive option for the design of prodrugs that can be activated in vivo. Recent work has demonstrated that derivatives of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid can be tailored to release active drug molecules in response to specific physiological stimuli, such as pH changes or enzymatic activity. This approach holds promise for improving the targeted delivery of therapeutics and reducing off-target effects.

Despite these advancements, challenges remain in the optimization of this compound for clinical applications. Issues such as solubility, stability, and scalability of synthesis need to be addressed to fully realize its potential. Recent efforts have focused on the development of novel synthetic routes and the exploration of structural modifications to enhance its physicochemical properties. Collaborative research between academic institutions and pharmaceutical companies is expected to drive further progress in this area.

In conclusion, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-oxopiperazin-1-yl}acetic acid (CAS: 2172560-14-2) represents a promising tool in chemical biology and medicinal chemistry. Its versatility in peptide synthesis, potential as a drug scaffold, and applicability in prodrug design highlight its importance in contemporary research. Continued investigation into its properties and applications is likely to yield significant contributions to the development of novel therapeutics and synthetic methodologies.